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Compound of Interest

Compound Name:
4-Bromo-3-methoxy-N,N-

dimethylbenzamide

CAS No.: 1065074-12-5

Cat. No.: B1421282

Get Quote

Executive Summary: Immediate Action Directive
Do not dispose of this compound down the drain or in municipal trash. 4-Bromo-3-methoxy-
N,N-dimethylbenzamide (CAS: 1065074-12-5) is a halogenated organic compound.[1][2][3] It

requires strict segregation from non-halogenated waste streams to ensure regulatory

compliance (RCRA/EPA) and safe high-temperature incineration.[1]

Quick Classification:

Waste Stream: Halogenated Organic Waste.[1][4]

Primary Hazard: Irritant (Skin/Eye/Respiratory), Potential Acute Toxicity (Oral).[1]

Disposal Method: High-temperature incineration with flue gas scrubbing.[1]

Chemical Profile & Hazard Identification

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1421282#bc-rfq
https://www.benchchem.com/product/b1421282/docs?utm_src=pdf-body#operational-disposal-guide-4-bromo-3-methoxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b1421282/docs?utm_src=pdf-body#operational-disposal-guide-4-bromo-3-methoxy-n-n-dimethylbenzamide
https://www.chemsrc.com/en/cas/1072944-33-2_834966.html
https://buyersguidechem.com/chemicalproperty_324495347478.html
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.chemsrc.com/en/cas/1072944-33-2_834966.html
https://www.chemsrc.com/en/cas/1072944-33-2_834966.html
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.chemsrc.com/en/cas/1072944-33-2_834966.html
https://www.chemsrc.com/en/cas/1072944-33-2_834966.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effective disposal begins with accurate identification.[1] This compound is a functionalized

benzamide derivative containing a bromine atom, which dictates its specific waste routing.[1]

Property Data Operational Implication

Chemical Name
4-Bromo-3-methoxy-N,N-

dimethylbenzamide
Use full name on waste tags.

CAS Number 1065074-12-5
Unique identifier for EHS

inventory.

Molecular Formula C₁₀H₁₂BrNO₂
Br atom necessitates

"Halogenated" classification.[1]

Physical State Solid (Crystalline powder)
Dispose as solid waste unless

dissolved in solvent.[1]

GHS Classification

(Analogous)

Warning H302: Harmful if

swallowed H315: Causes skin

irritation H319: Causes serious

eye irritation H335: May cause

respiratory irritation

PPE Required: Nitrile gloves,

safety glasses, lab coat, fume

hood.[1]

Reactivity

Stable under normal

conditions. Incompatible with

strong oxidizers.[1]

Do not mix with nitric acid or

perchlorates in waste

containers.[1]

The "Why": Scientific Rationale for Segregation
Expert Insight: Why do we segregate halogenated waste? The presence of the Bromine (Br)

atom is the critical logistical factor.[1]

Incineration Chemistry: When incinerated, non-halogenated organics (like acetone or

ethanol) burn cleanly into CO₂ and H₂O.[1] However, brominated compounds release

Hydrogen Bromide (HBr) and potentially elemental Bromine (Br₂).[1]

Corrosion & Toxicity: HBr is a corrosive acid gas that damages incinerator linings and poses

environmental risks.[1]
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The Solution: Halogenated waste must be sent to specialized incinerators equipped with

alkaline scrubbers (wet scrubbing systems) that neutralize the acid gases before release.[1]

Mixing this compound with non-halogenated waste contaminates the entire volume, forcing

the disposal facility to treat the whole batch as halogenated, significantly increasing cost and

environmental impact.[1]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Contaminated
Solids)
Applicable for: Expired powder, spill cleanup materials, contaminated gloves/paper.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

solid waste drum.[1]

Labeling: Attach a hazardous waste tag immediately.[1][5]

Check: "Solid Waste" AND "Halogenated".[1][4]

Write: "4-Bromo-3-methoxy-N,N-dimethylbenzamide" (Do not use abbreviations).

Hazard: Check "Toxic" and "Irritant".[1][6]

Transfer: Transfer solid material using a spatula or scoop inside a chemical fume hood to

avoid dust inhalation.[1]

Closure: Screw the lid tight when not actively adding waste. Do not leave open in the hood.

Scenario B: Liquid Waste (Reaction Mixtures or Mother Liquors)
Applicable for: Compound dissolved in solvents (e.g., DCM, Ethyl Acetate, Methanol).[1]

Segregation Logic:

If dissolved in Halogenated Solvent (e.g., Dichloromethane): Pour into the Halogenated

Waste carboy.[1]
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If dissolved in Non-Halogenated Solvent (e.g., Methanol): Because the solute (the

benzamide) contains bromine, the entire solution is now technically halogenated.[1] Pour

into the Halogenated Waste carboy.

Self-Validating Rule: If the mixture contains >1-2% halogenated content, treat the whole

volume as halogenated.[1]

Compatibility Check: Ensure the waste container does not contain strong oxidizers or acids

that could react with the amide functionality.[1]

Secondary Containment: Store the carboy in a tray capable of holding 110% of the

container's volume.

Scenario C: Spill Cleanup
Isolate: Evacuate the immediate area if dust is airborne.[1]

PPE: Wear double nitrile gloves, safety goggles, and an N95 dust mask (or respirator if spill

is large).[1]

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.[1]

Solution: Absorb with vermiculite or sand.[1]

Disposal: Place all cleanup materials into a clear plastic bag, seal it, label it as "Hazardous

Waste - Debris contaminated with Halogenated Organics," and place it in the solid waste bin.

Visual Decision Workflow
This diagram illustrates the logical flow for determining the correct waste stream, ensuring no

critical decision points are missed.
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Waste: 4-Bromo-3-methoxy-
N,N-dimethylbenzamide

Physical State?

Solid (Powder/Debris)

Solid

Liquid (Dissolved)

Liquid

Container: Wide-mouth HDPE
Label: 'Solid Hazardous Waste'

Stream: Halogenated Organic Waste
(Requires Incineration w/ Scrubbing)

Final Disposal

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

CRITICAL RULE:
Bromine atom contaminates

entire solution

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 4-Bromo-3-methoxy-N,N-dimethylbenzamide waste.

Note that even non-halogenated solvent solutions must be routed to the halogenated stream

due to the solute's bromine content.[1]

Regulatory Framework (US/EU Context)
US EPA (RCRA): While not explicitly P- or U-listed, this compound is a characteristic

hazardous waste (toxicity/reactivity) and falls under the "Halogenated Solvents/Organics"

umbrella for treatment standards (40 CFR 268).[1]

EU Waste Framework Directive: Classified under HP 4 (Irritant) and HP 6 (Acute Toxicity).[1]

Must be assigned a European Waste Catalogue (EWC) code, typically 07 01 03* (organic

halogenated solvents, washing liquids and mother liquors) or 16 05 08* (discarded organic

chemicals consisting of or containing hazardous substances).[1]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 112705867, 4-Bromo-N,3-dimethyl-N-propylbenzamide (Structural Analog).[1] Retrieved

from [Link][1]

BuyersGuideChem (2025).N,N-Dimethyl 4-bromo-3-methoxybenzamide CAS 1065074-12-5

Properties and Suppliers. Retrieved from [Link][1]

Temple University Environmental Health & Radiation Safety (2022).Halogenated Solvents in

Laboratories: Management and Disposal Guidelines. Retrieved from [Link][1]

U.S. Environmental Protection Agency (2022).Guidelines for Solvent Waste Recycling and

Disposal: Halogenated vs. Non-Halogenated.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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